Cas no 864856-31-5 (ethyl 2-{2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamido}acetate)

• Product Name: ethyl 2-{2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamido}acetate
• CAS No: 864856-31-5
• MF: C₁₄H₁₅N₃O₃S₂
• MW: 337.41720032692
• CID: 6070504
• PubChem ID: 7119291
• Update Time: 2025-06-11

ethyl 2-{2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamido}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamido}acetate
• ethyl (2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetyl)glycinate
• Glycine, N-[[(3-phenyl-1,2,4-thiadiazol-5-yl)thio]acetyl]-, ethyl ester (9CI)
• SCHEMBL23061317
• 864856-31-5
• MLS000678933
• ethyl 2-{2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamido}acetate
• ethyl 2-[[2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetyl]amino]acetate
• BRD-K71146348-001-07-6
• F0698-0058
• ethyl 2-(2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamido)acetate
• SMR000323325
• CHEMBL1465088
• AKOS024597610
• HMS2711P22

• Inchi： 1S/C14H15N3O3S2/c1-2-20-12(19)8-15-11(18)9-21-14-16-13(17-22-14)10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,15,18)
• InChI Key： IMYZICUPWQQQJT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC(CSC1SN=C(C2=CC=CC=C2)N=1)=O

Computed Properties

• Exact Mass: 337.05548370g/mol
• Monoisotopic Mass: 337.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-{2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamido}acetate

Recent Advances in the Study of Ethyl 2-{2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamido}acetate (CAS: 864856-31-5)

The compound ethyl 2-{2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamido}acetate (CAS: 864856-31-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activities, and mechanistic insights.

Recent studies have focused on the synthesis and optimization of ethyl 2-{2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamido}acetate, with particular emphasis on its role as a key intermediate in the development of novel bioactive molecules. The compound's structural motif, which includes a 1,2,4-thiadiazole ring and a phenyl group, has been linked to diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

In vitro and in vivo studies have demonstrated the compound's promising biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that ethyl 2-{2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamido}acetate exhibited potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis. Additionally, preliminary findings suggest potential applications in oncology, with the compound showing selective cytotoxicity against certain cancer cell lines.

Mechanistic studies have further elucidated the compound's mode of action. Molecular docking simulations and enzyme inhibition assays indicate that ethyl 2-{2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamido}acetate interacts with key enzymatic targets, such as DNA gyrase and topoisomerase IV, which are critical for bacterial DNA replication. These insights have paved the way for the design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, ethyl 2-{2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamido}acetate represents a versatile scaffold with significant potential in drug discovery. Ongoing research is expected to uncover additional therapeutic applications and optimize its pharmacological profile. This compound exemplifies the intersection of chemical synthesis and biological evaluation, underscoring the importance of interdisciplinary approaches in modern medicinal chemistry.